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Compound of Interest

Compound Name: 1-Methylcyclopentanol

Cat. No.: B105226 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of 1-Methylcyclopentanol, ensuring compliance and minimizing risk.

1-Methylcyclopentanol is classified as a flammable solid and requires careful disposal

through an approved hazardous waste program.[1][2][3][4] Improper disposal can lead to safety

hazards and environmental contamination. Adherence to institutional and regulatory guidelines

is paramount.

Key Safety and Hazard Information
A thorough understanding of the hazards associated with 1-Methylcyclopentanol is the first

step in its safe handling and disposal. This substance is a flammable solid that can be harmful

if swallowed and may cause serious eye damage.[2][4]
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Property Value Source

Physical State Low melting solid / Solid [1]

Appearance White [1]

Odor Odorless [1]

Melting Point/Range 31 - 37 °C / 87.8 - 98.6 °F [1][4]

Boiling Point/Range 135 - 136 °C / 275 - 276.8 °F [1][4]

Flash Point
40 - 41 °C / 104 - 105.8 °F

(closed cup)
[1][4]

Density 0.904 g/mL at 25 °C [4]

Signal Word Danger [2][4]

Hazard Statements

H228: Flammable solidH302:

Harmful if swallowedH318:

Causes serious eye damage

[2][4]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of 1-
Methylcyclopentanol. This procedure is a general guideline and should be adapted to comply

with the specific requirements of your institution's Environmental Health and Safety (EHS)

department.

1. Personal Protective Equipment (PPE):

Before handling 1-Methylcyclopentanol, ensure you are wearing appropriate PPE,

including:

Chemical safety goggles or a face shield.[5]

Chemically resistant gloves (e.g., nitrile rubber).[1][5]

A laboratory coat.[5]
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2. Waste Collection:

Unused or waste 1-Methylcyclopentanol should be collected in a designated, properly

labeled hazardous waste container.[6][7]

The container must be in good condition, compatible with the chemical, and have a secure

lid.[7]

Do not mix 1-Methylcyclopentanol with incompatible waste streams. Segregate waste

based on hazard class (e.g., flammable solids).[7]

3. Labeling:

The hazardous waste container must be clearly labeled with the words "Hazardous Waste."

[6]

The label must also include:

The full chemical name: "1-Methylcyclopentanol".[6]

The quantity of waste.[6]

The date of waste generation.[6]

The location of origin (e.g., laboratory room number).[6]

The name and contact information of the principal investigator or responsible person.[6]

The appropriate hazard pictograms (e.g., flammable, irritant).[6]

4. Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area away

from heat, sparks, open flames, and other ignition sources.[1][7]

Ensure the container is kept closed except when adding waste.[7]

Secondary containment is recommended to prevent spills.[8]
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5. Disposal Request:

Once the container is full or ready for disposal, submit a hazardous waste pickup request to

your institution's EHS department.[6][8]

Follow your institution's specific procedures for submitting this request, which may involve

filling out a form or using an online system.[6]

6. Empty Container Disposal:

An empty container that has held 1-Methylcyclopentanol must be triple-rinsed with a

suitable solvent.[7][8]

The rinsate must be collected and disposed of as hazardous waste.[7][8]

After triple-rinsing, the defaced container may be disposed of as regular trash, but always

confirm this with your local EHS guidelines.[7][8]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 1-
Methylcyclopentanol.
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Caption: A workflow diagram illustrating the step-by-step procedure for the safe disposal of 1-
Methylcyclopentanol.

Disclaimer: This information is intended as a general guide. Always consult the Safety Data

Sheet (SDS) for 1-Methylcyclopentanol and your institution's specific chemical hygiene and

waste disposal plans. Regulations may vary by location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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